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Compound of Interest

Compound Name: rac Darifenacin-d4

Cat. No.: B563390

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial landscape for
Darifenacin-d4, a critical internal standard for bioanalytical studies. This document details
available suppliers, product specifications, and relevant experimental protocols to assist
researchers in sourcing and utilizing this compound effectively.

Commercial Availability and Suppliers

Darifenacin-d4 is available from several specialized chemical suppliers. The following tables
summarize the product offerings based on publicly available information. Researchers are
advised to contact the suppliers directly for the most current pricing and availability.

Table 1: Darifenacin-d4 Supplier Information
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. Molecular
Supplier Product Name  CAS Number Notes
Formula
) Accompanied by
Simson Pharma ) ) » B
T Darifenacin-D4 1189701-43-6 Not Specified a Certificate of
imite
Analysis.[1]
] ) Intended for
o (R)-Darifenacin- -
Clinivex da 1261734-81-9 Not Specified laboratory use
only.[2]
rac Darifenacin-
Clinivex 44 1189701-43-6 Not Specified
Sussex ) )
Darifenacin- N/A (non-d: C28H26D4N202
Research [3]
_ d4.HClI 133099-04-4) .HCI
Laboratories Inc.
) ) Deuterium
MedChemExpres Darifenacin-d4 - -
Not Specified Not Specified labeled
s (UK-88525-d4) . _
Darifenacin.
Labeled rac-
rac Darifenacin-
BOC Sciences [d4] 1189701-43-6 Not Specified isomer of
Darifenacin.[4]
rac-Darifenacin- -
Veeprho D4 1189701-43-6 Not Specified [5]
Veeprho Darifenacin-D4 1095598-84-7 Not Specified [5]

Table 2: Product Specifications of Darifenacin-d4
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) ) Isotopic
Supplier Form Purity . Storage
Enrichment
Sussex
Research HCI salt >95% (HPLC)[3] >95%[3] -20°C[3]
Laboratories Inc.
MedChemExpres N N B »
Not Specified Not Specified Not Specified Not Specified

S

Experimental Protocols

Darifenacin-d4 is primarily utilized as an internal standard in quantitative bioanalytical methods,
such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the determination
of Darifenacin in biological matrices. Below are detailed methodologies adapted from published
research.

Bioanalytical Method for Darifenacin in Human Plasma
by LC-MS/MS

This protocol is based on a method for the determination of Darifenacin in human plasma.

a. Sample Preparation (Liquid-Liquid Extraction)[6]

Pipette 400 pL of human plasma into a pre-labeled vial.

Add 50 pL of Darifenacin-d4 internal standard solution (2500.000 ng/mL).

Vortex the sample.

Perform liquid-liquid extraction using a mixture of Diethylether: Dichloromethane (80:20, v/v).

b. Chromatographic Conditions|[6]

LC System: APl 3000 LC-MS/MS

Column: CC 150 x 4.6 NUCLEOSIL 100-5 NH2
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» Mobile Phase: Acetonitrile: Milli-Q water: Formic acid (90:10:0.1 v/v/v)
o Flow Rate: Not specified

« Injection Volume: Not specified

o Retention Time: Darifenacin: ~0.74 min; Darifenacin-d4: ~0.75 min[6]
c. Mass Spectrometric Conditions[6]

e Interface: Turbo ion spray

« lonization Mode: Positive ion mode (ESI)

e Monitoring Mode: Multiple Reaction Monitoring (MRM)

e Cell Exit Potential (CXP): 10.00 V

o Entrance Potential (EP): 10.00 V

d. Calibration and Quantification

o Prepare a series of calibration curve standards by spiking known concentrations of
Darifenacin into blank plasma.[6]

e The validated concentration range for this method was 0.025 - 10.384 ng/mL.[6]

LC-MS/MS Method for Darifenacin in Rat Plasma

This protocol is adapted from a pharmacokinetic study in rats.

a. Sample Preparation (Liquid-Liquid Extraction)

e Use 100 pL of rat plasma.

» Details of the extraction solvent were not specified in the provided abstract.

b. Chromatographic Conditions
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e Column: Zorbax, SB C18, (dimensions not fully specified), 3.5 um particle size
¢ Mobile Phase: 10 mM ammonium acetate buffer (pH 5) and methanol (10:90, v/v)
e Flow Rate: 1.0 mL/min
o Retention Time: Approximately 1.3 min for both Darifenacin and Darifenacin-d4
c. Mass Spectrometric Conditions
 lonization Mode: Positive ion mode (Electrospray ionization)
e Monitoring Mode: Multiple Reaction Monitoring (MRM)
o Parent — Product lon Transitions:
o Darifenacin: m/z 427.3 - 147.3
o Darifenacin-d4: m/z 431.4 - 151.2
e Source Temperature: 600°C
o Nebulizer Gas: 30 (units not specified)
d. Calibration and Quantification

e The method was validated over a concentration range of 10.00-20000.00 pg/mL for
Darifenacin.

Visualizations
Signaling Pathways and Experimental Workflows

To aid in the understanding of the supply chain and experimental use of Darifenacin-d4, the
following diagrams have been generated.
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Caption: Supply Chain for Darifenacin-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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